2-Amino-2-(3-aminophenyl)propan-1-ol dihydrochloride
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Overview
Description
2-Amino-2-(3-aminophenyl)propan-1-ol dihydrochloride is a useful research compound. Its molecular formula is C9H16Cl2N2O and its molecular weight is 239.14. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Biomarkers
Bruno Ivo Pelizaro et al. (2019) investigated compounds similar to 2-Amino-2-(3-aminophenyl)propan-1-ol dihydrochloride for their potential as fluorescent biomarkers in biodiesel quality control. They examined the toxicity of these compounds across different biological models, concluding that they have low acute toxicity, suggesting their safe use in environmental exposure scenarios (Pelizaro et al., 2019).
Corrosion Inhibition
Gao et al. (2007) synthesized tertiary amines related to this compound and investigated their effectiveness as corrosion inhibitors for carbon steel. They found that these compounds can retard anodic dissolution of iron, thereby acting as anodic inhibitors (Gao et al., 2007).
Cardioselectivity of Beta-Adrenoceptor Blocking Agents
Rzeszotarski et al. (1979) synthesized a series of compounds including variants of this compound to study their affinity to beta-1 and beta-2 adrenoceptors. Their research contributed to understanding the cardioselectivity of beta-adrenoceptor blocking agents (Rzeszotarski et al., 1979).
Catalysis and Transformation Reactions
Bernas et al. (2015) explored the transformation reaction of a compound similar to 2-Amino-2-(3-aminophenyl)propan-1-ol at high temperatures, investigating various catalysts. This study provides insight into the potential applications of such compounds in catalysis and synthesis of other chemicals (Bernas et al., 2015).
Anticancer and Antimicrobial Agents
Doraswamy & Ramana (2013) investigated the synthesis and characterization of substituted phenyl azetidines, including derivatives of 2-Amino-2-(3-aminophenyl)propan-1-ol, assessing their potential as antimicrobial agents (Doraswamy & Ramana, 2013).
Safety and Hazards
The compound has been classified with the signal word “Warning” and is associated with the hazard statements H315, H319, H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Properties
IUPAC Name |
2-amino-2-(3-aminophenyl)propan-1-ol;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O.2ClH/c1-9(11,6-12)7-3-2-4-8(10)5-7;;/h2-5,12H,6,10-11H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAFAGMXQYJPZMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)(C1=CC(=CC=C1)N)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.